4-(2,4-diethoxybenzoyl)morpholine

• IUPAC Name: (2,4-diethoxyphenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C15H21NO4/c1-3-19-12-5-6-13(14(11-12)20-4-2)15(17)16-7-9-18-10-8-16/h5-6,11H,3-4,7-10H2,1-2H3
• InChI Key: OQEZQYBTOXQRRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C(=O)N2CCOCC2)OCC
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4-(2,4-diethoxybenzoyl)morpholine involves multi-step processes that include the formation of specific bonds and functional groups. For example, the synthesis of 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate showcases a two-step synthesis involving crystallization in a specific space group, indicating the structural complexity and preciseness required in synthesizing such compounds (Duan et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds is characterized using X-ray crystallography, revealing details such as dihedral angles and space groups. The study of N‐(4‐Methoxy­benzo­yl)‐N′‐[2‐(morpholinium‐1‐yl)eth­yl]thio­urea thio­cyanate, for instance, shows the importance of intra- and inter­molecular hydrogen bonds in stabilizing the crystal structure (M. Yusof & B. Yamin, 2005).

Chemical Reactions and Properties

Chemical reactions involving morpholine derivatives are diverse and include coupling reactions, as seen in the synthesis of 4-[(E)-2-(4-cyanophenyl)diazenyl]-morpholine. These reactions are crucial for introducing functional groups and achieving the desired chemical properties (Taylor Chin et al., 2010).

Physical Properties Analysis

The physical properties, such as crystalline structure and thermal stability, of morpholine derivatives are determined through techniques like X-ray crystallography and thermogravimetric analysis. For example, the synthesis and characterization of morpholin-4-ium p-aminobenzoate provide insights into its suitability for various applications, emphasizing the importance of understanding these physical properties (G. Shanmugam et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with other molecules, are essential for the potential application of morpholine derivatives. Studies on compounds like 4-{2-[5-(4-fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine reveal their biological activity, showcasing the diverse chemical properties that can be achieved through synthetic chemistry (Mamatha S.V et al., 2019).